N-(4-amino-2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C27H31N5O5S/c1-36-20-9-8-19(15-21(20)37-2)25(34)29-23-24(28)30-27(31-26(23)35)38-16-22(33)32-12-10-18(11-13-32)14-17-6-4-3-5-7-17/h3-9,15,18H,10-14,16H2,1-2H3,(H,29,34)(H3,28,30,31,35)
• InChI Key: MDZCCQSJSQSUIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCC(CC3)CC4=CC=CC=C4)N)OC
• Molecular Formula: C27H31N5O5S
• Molecular Weight: 537.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring, a piperidine ring, and a benzamide group. The presence of these groups suggests that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions at the functional groups, such as the amide and thio groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. Typically, compounds with similar structures have high solubility in polar solvents due to the presence of polar functional groups.

Scientific Research Applications

Synthesis and Characterization

The scientific research landscape has seen the synthesis and characterization of numerous novel compounds derived from pyrimidine, showing a wide range of biological activities. A notable example includes the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibit significant analgesic and anti-inflammatory activities, highlighting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Furthermore, the exploration of polyimide synthesis showcases the adaptability of pyrimidine structures in creating polymers with desirable thermal and solubility properties, indicating potential applications in material science (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Anticancer and Antitumor Potential

The compound AZD4877, a novel kinesin spindle protein inhibitor, has been identified as having both significant biochemical potency and pharmaceutical properties suitable for anticancer treatment. This discovery underscores the compound's utility in arresting cancer cells in mitosis, leading to cellular death and demonstrating the potential for clinical development as a cancer therapeutic agent (Theoclitou et al., 2011). Additionally, research into 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine underscores its role as a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase, with significant activity against the Walker 256 carcinosarcoma in rats, indicating its antitumor efficacy (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).

Antimicrobial Applications

Synthesis and biological evaluation of new thiourea derivatives bearing the benzenesulfonamide moiety have demonstrated potent antimycobacterial activity, particularly against Mycobacterium tuberculosis. This research highlights the therapeutic potential of these compounds in treating tuberculosis and possibly other bacterial infections, showcasing the importance of structural modifications in enhancing biological activity (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).

Multifunctional Agents for Alzheimer's Disease

The investigation into multifunctional agents for Alzheimer's disease, specifically focusing on a pyrimidine-2,4-diamine template, has yielded promising results. These compounds display a broad spectrum of biological activities, including anti-cholinesterase, anti-Aβ-aggregation, and anti-β-secretase activities. Such multifaceted therapeutic actions highlight the potential of these agents in a multi-targeted approach to treating Alzheimer's disease, emphasizing the critical role of structural factors in determining their biological profile (Mohamed, Yeung, Vasefi, Beazely, & Rao, 2012).

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis methods, and potential biological activities. Given the wide range of activities exhibited by similar compounds, this compound could have potential applications in various fields, including medicine and pharmacology.